N~1~-benzyl-N~2~-(4-chlorobenzyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-benzyl-2-[(4-chlorophenyl)methyl-methylsulfonylamino]acetamide
• InChI: InChI=1S/C17H19ClN2O3S/c1-24(22,23)20(12-15-7-9-16(18)10-8-15)13-17(21)19-11-14-5-3-2-4-6-14/h2-10H,11-13H2,1H3,(H,19,21)
• InChI Key: BWTZGBLUEGMIEW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=C(C=C1)Cl)CC(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N1-benzyl-N2-(4-chlorobenzyl)-N2-(methylsulfonyl)glycinamide often involves the use of glycinamide as a key precursor. For instance, glycinamide hydrochloride has been used as a transient directing group for the C(sp3)−H arylation of 2-methylbenzaldehydes, leading to the efficient synthesis of various benzylbenzaldehydes (Wen & Li, 2020). This method highlights the potential pathways for synthesizing complex structures similar to the target compound.

Molecular Structure Analysis

Investigations into the molecular structure of related sulfonamide compounds have been conducted using X-ray crystallography and Density Functional Theory (DFT) studies. For example, the structure of (E)-4-Chloro-N-[4-(methylsulfonyl)benzylidene]aniline was elucidated, showing a trans conformation with respect to the C=N double bond and demonstrating the complex interactions within the molecule (Chen et al., 2011).

Chemical Reactions and Properties

Sulfonylation reactions play a crucial role in the chemical modification and synthesis of sulfonamide derivatives. A notable example is the sulfonylation of benzylic C-H bonds through the reaction of aryl(o-tolyl)methanones with sulfonyl hydrazides or sulfonyl chlorides, leading to the formation of aryl(2-(arylsulfonylmethyl)aryl)methanones (Gong et al., 2018). This type of reaction is indicative of the chemical versatility and reactivity of sulfonamide structures similar to N1-benzyl-N2-(4-chlorobenzyl)-N2-(methylsulfonyl)glycinamide.

Physical Properties Analysis

The physical properties of sulfonamide compounds can be closely analyzed through spectroscopic and thermal analyses. For instance, the synthesis, X-ray structural characterization, and DFT studies of 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide provided insights into the stability, vibrational frequencies, and molecular geometry, which are crucial for understanding the physical characteristics of these compounds (Sarojini et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of sulfonamide derivatives, can be explored through various analytical methods. A study on the rearrangement of sulfonamide derivatives highlighted the transformation of N-substituted benzenesulfonamide derivatives under alkaline conditions, showcasing the dynamic chemical behavior of these molecules (Dohmori, 1964).